Cas no 1353975-42-4 (4-[(Carboxymethyl-methyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 4-[(Carboxymethyl-methyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1353975-42-4
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 2157141
• Update Time: 2025-05-28

4-[(Carboxymethyl-methyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 4-[(Carboxymethyl-methyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester
• 2-(((1-((Benzyloxy)carbonyl)piperidin-4-yl)methyl)(methyl)amino)acetic acid
• AM94024
• 4-[(carboxymethylmethylamino)methyl]piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C17H24N2O4/c1-18(12-16(20)21)11-14-7-9-19(10-8-14)17(22)23-13-15-5-3-2-4-6-15/h2-6,14H,7-13H2,1H3,(H,20,21)
• InChI Key： NYUYHJLMARYDGW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CN(C)CC(=O)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 388
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 4-[(Carboxymethyl-methyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester

Research Brief on 4-[(Carboxymethyl-methyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester (CAS: 1353975-42-4)

The compound 4-[(Carboxymethyl-methyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester (CAS: 1353975-42-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of novel pharmacophores. Its unique structural features, including the piperidine ring and the carboxymethyl-methyl-amino moiety, make it a valuable building block for the development of small-molecule inhibitors targeting various enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent HDAC inhibitors, showcasing its potential in oncology research.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 4-[(Carboxymethyl-methyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester exhibit moderate to strong inhibitory effects against several cancer cell lines. The compound's ability to modulate cellular signaling pathways, particularly those involved in apoptosis and cell cycle regulation, has been a focal point of recent investigations. Researchers have also explored its potential as a scaffold for developing neuroprotective agents, given its ability to cross the blood-brain barrier.

The synthesis of this compound has been optimized in recent years, with several research groups reporting improved yields and purity. A 2022 paper in Organic Process Research & Development detailed a scalable synthetic route that minimizes the use of hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing. These advancements have facilitated broader access to the compound for research purposes.

Looking ahead, the compound's potential applications extend beyond its current uses. Ongoing research is exploring its utility in targeted drug delivery systems, where its chemical functionality could be leveraged for conjugation with therapeutic payloads. Additionally, computational studies are being conducted to predict its interactions with various biological targets, which could accelerate the discovery of new therapeutic candidates.

In conclusion, 4-[(Carboxymethyl-methyl-amino)-methyl]-piperidine-1-carboxylic acid benzyl ester represents a promising chemical entity with diverse applications in medicinal chemistry. Its continued study will likely yield valuable insights for drug discovery efforts, particularly in oncology and neurology. Researchers are encouraged to explore its full potential while considering the latest synthetic and analytical methodologies to maximize its utility.